N-(4-methoxyphenyl)-2-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. P2Y1 receptor is a G protein-coupled receptor that is involved in various physiological processes, including platelet aggregation, smooth muscle contraction, and neuronal signaling. MRS2500 has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related compounds have been explored to understand their chemical structures and properties. Studies have focused on the synthesis of compounds through cyclization and interaction processes, revealing insights into their potential geometrical structures and electronic properties. For instance, research on gold (III) and Nickel (II) metal ion complexes derived from tetrazole-triazole compounds showcases the interaction of these complex molecules with metal ions, suggesting potential square planar geometry for the complexes and their characterization through spectroscopic methods (Ghani & Alabdali, 2022).
Biological Activities
- Anticancer Activity: The anticancer activities of related compounds have been a significant area of research. For example, the cytotoxic effects of gold (III) complexes against breast cancer cell lines have been studied, indicating the potential of these compounds as anticancer agents. The study suggests that gold(III) complex possesses higher cytotoxicity against cancer cells compared to nickel(II) complexes (Ghani & Alabdali, 2022).
- Antimicrobial Activity: Derivatives have also been investigated for their antimicrobial properties. For instance, novel 2-(6-methoxy-2-naphthyl)propionamide derivatives were evaluated for their antibacterial and antifungal activities, showing significant activity against several strains, comparable to standard antimicrobial agents (Helal et al., 2013).
Molecular Docking Studies
- Molecular docking studies have been conducted to predict the interaction of these compounds with biological targets, such as enzymes involved in disease pathways. These studies help in understanding the potential therapeutic effects and specificity of the compounds for certain biological receptors or enzymes. For example, docking studies and crystal structure analysis of tetrazole derivatives have provided insights into their COX-2 inhibitory potential, comparing bioassay studies for their effectiveness as COX-2 inhibitors (Al-Hourani et al., 2015).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[1-(2-methylphenyl)tetrazol-5-yl]sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-12-6-4-5-7-16(12)23-18(20-21-22-23)26-13(2)17(24)19-14-8-10-15(25-3)11-9-14/h4-11,13H,1-3H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCNTMSVGSVFOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.